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MBO Oxazolidine Profile

MBO (3,3'-Methylenebis(5-methyloxazolidine)) is a formaldehyde-releasing biocide. The core of its action

lies in its slow hydrolysis in aqueous solutions, which regenerates its starting materials, including

formaldehyde [1].

The table below summarizes its key properties related to formaldehyde release:

Property Description

Chemical Identity 3,3'-Methylenebis(5-methyloxazolidine) (MBO) [2] [1]

CAS No. 66204-44-2 [2] [1] [3]

Molecular Formula C₉H₁₈N₂O₂ [1] [3]

Formaldehyde Release Slowly decomposes in aqueous solution to release formaldehyde [1].

Reported Formaldehyde
Yield

Up to 45% of formaldehyde can be released upon decomposition in

solution [1].
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Property Description

Key Factors Influencing
Release

pH, temperature, and the presence of water [1].

Stability Stable at elevated temperatures (up to 186°C) and over a wide pH
range in concentrate [1].

Research and Synthesis Context

Understanding the synthesis of MBO provides insight into its structure and release mechanism. The

compound is synthesized from paraformaldehyde and 1-amino-2-propanol (isopropanolamine) [1] [4].

One patented method uses a specific catalyst and reaction conditions to achieve high yield and product

stability with minimal byproducts and discoloration [4].

The diagram below illustrates the general synthesis and decomposition pathway:

Paraformaldehyde MBOSynthesis
Isopropanolamine

Synthesis

Aqueous Hydrolysis

Formaldehyde

Aqueous Hydrolysis

Click to download full resolution via product page

MBO synthesis and reversible hydrolysis pathway

Guidance for Further Research

The available data confirms MBO acts as a formaldehyde donor but does not provide a detailed kinetic

profile. To obtain the information you need:

Consult Specialized Databases: Search for in-depth toxicological and chemical data in ECHA's
registered substance database [5] and scientific literature via SciFinder or Reaxys
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Refine Your Search: Use specific terms like "formaldehyde release kinetics MBO," "hydrolysis rate

constant MBO," or "(3,3'-Methylenebis(5-methyloxazolidine)) decomposition kinetics"
Review Patent Literature: The CN110724113B patent [4] focuses on synthesis, but other patents

may contain stability and release data for regulatory purposes

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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